2-(1H-pyrrol-1-yl)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)acetamide

• IUPAC Name: 2-pyrrol-1-yl-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]acetamide
• InChI: InChI=1S/C16H15N3OS/c20-16(12-19-7-1-2-8-19)18-11-13-5-6-17-14(10-13)15-4-3-9-21-15/h1-10H,11-12H2,(H,18,20)
• InChI Key: MUVIZRIWKCQAGB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)CC(=O)NCC2=CC(=NC=C2)C3=CC=CS3
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol

Description

The compound 2-(1H-pyrrol-1-yl)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)acetamide is a multifunctional molecule that incorporates several heterocyclic moieties, such as pyrrole, thiophene, and pyridine, which are often found in biologically active compounds. The presence of these heterocycles suggests potential for diverse chemical reactivity and biological activity.

Synthesis Analysis

The synthesis of related acetamide derivatives has been described in the literature. For instance, a series of N-(furan/thiophene/pyrrole-2-yl-(2-hydroxynaphthalen-1-yl)methyl)acetamide derivatives were synthesized using a one-pot three-component reaction involving 2-naphthol, aldehydes, and amides in the presence of DBU as a catalyst . Although the specific compound is not mentioned, the methodology could potentially be adapted for its synthesis by choosing appropriate starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of related compounds has been confirmed using X-ray diffraction and 2D NMR techniques . These techniques are crucial for determining the precise arrangement of atoms within a molecule and can provide insights into the conformational preferences of the molecule, which may influence its reactivity and interaction with biological targets.

Chemical Reactions Analysis

The chemical reactivity of acetamide derivatives can be quite varied. For example, the synthesis of substituted N-(thieno[2,3-b]pyridine-3-yl)acetamides involved reactions starting from 2-chloro-N-(thieno[2,3-b]pyridine-3-yl)acetamides, which could undergo further functionalization . This suggests that the compound may also be amenable to a range of chemical transformations, potentially leading to a variety of biologically active derivatives.

Physical and Chemical Properties Analysis

The physical and chemical properties of acetamide derivatives are influenced by their molecular structure. The heterocyclic components of the compound are likely to affect its solubility, stability, and reactivity. While the specific properties of 2-(1H-pyrrol-1-yl)-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)acetamide are not detailed in the provided papers, related compounds have been evaluated for their biological activities, such as opioid kappa agonism and antiallergic effects , which are indicative of their potential pharmacological properties.